Cas no 2891517-54-5 (5-bromo-2-(fluoromethyl)pyrimidine-4,6-d2)

• Product Name: 5-bromo-2-(fluoromethyl)pyrimidine-4,6-d2
• CAS No: 2891517-54-5
• MF: C₅H₄BrFN₂
• MW: 193.013386726379
• CID: 6827361
• PubChem ID: 172403165
• Update Time: 2025-02-15

5-bromo-2-(fluoromethyl)pyrimidine-4,6-d2 Chemical and Physical Properties

Names and Identifiers

• 2891517-54-5
• 5-bromo-2-(fluoromethyl)pyrimidine-4,6-d2
• CS-25633

• Inchi： 1S/C5H4BrFN2/c6-4-2-8-5(1-7)9-3-4/h2-3H,1H2/i2D,3D
• InChI Key： MKQGQXODYDZYPA-PBNXXWCMSA-N
• SMILES： BrC1C([2H])=NC(CF)=NC=1[2H]

Computed Properties

• Exact Mass: 191.96674Da
• Monoisotopic Mass: 191.96674Da
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 25.8Ų